Cas no 25526-94-7 (3'-Chloro-3'-deoxythymidine)

• Product Name: 3'-Chloro-3'-deoxythymidine
• CAS No: 25526-94-7
• MF: C₁₀H₁₃ClN₂O₄
• MW: 260.674221754074
• MDL: MFCD22418073
• CID: 266154
• PubChem ID: 72249
• Update Time: 2025-04-19

3'-Chloro-3'-deoxythymidine Chemical and Physical Properties

Names and Identifiers

• Zidovudine Related Compound B
• 3'-chloro-3'-deoxy-Thymidine
• 3'-Chloro-3'-deoxythymidine
• 3'-Chloro-3'-deoxythymidine (Zidovudine Related Compound B)
• 3'-Desoxy-3'-chlor-thymidin
• 3′-Chloro-3′-deoxythymidine
• 8GQZ0LXH0C
• Thymidine, 3'-chloro-3'-deoxy-
• 3'-Cl-ddT
• 1-(3-Chloro-2,3-dideoxy-beta-D-erythro-pentofuranosyl)-5-methylpyrimidine-2,4(1H,3H)-dione
• Q27270438
• 25526-94-7
• ZIDOVUDINE IMPURITY B [WHO-IP]
• A848736
• 3'-Chloro-2',3'-dideoxythymidine
• DTXSID10180226
• 3'-DESOXY-3'-CHLOROTHYMIDINE
• CHEMBL1098010
• 1-(3-CHLORO-2,3-DIDEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE (3'-CHLORO-3'-DEOXYTHIMIDINE)
• 1-(3-CHLORO-2,3-DIDEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-5-METHYLPYRIMIDINE-2,4(1H,3H)-DIONE
• 1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 1-((2S,4R,5S)-4-chloro-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione;
• 1-((2R,4S,5R)-4-Chloro-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
• 3'-chloro-2' ,3'-dideoxy-5-methyluridine
• 1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• ZIDOVUDINE IMPURITY B [EP IMPURITY]
• 1-[(2R,4S,5R)-4-chloro-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• UNII-8GQZ0LXH0C
• DA-69949
• ZIDOVUDINE RELATED COMPOUND B (25 MG) (3'-CHLORO-3'-DEOXYTHYMIDINE)

• MDL： MFCD22418073
• Inchi： 1S/C10H13ClN2O4/c1-5-3-13(10(16)12-9(5)15)8-2-6(11)7(4-14)17-8/h3,6-8,14H,2,4H2,1H3,(H,12,15,16)/t6-,7+,8+/m0/s1
• InChI Key： KQVJDKGDGLWBQT-XLPZGREQSA-N
• SMILES： Cl[C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 260.05649
• Monoisotopic Mass: 260.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0
• Topological Polar Surface Area: 78.9A^2

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 180-182 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.597
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 78.87
• LogP: -0.26780
• Vapor Pressure: NO data available

3'-Chloro-3'-deoxythymidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides